N1-phenethyl-N2-((3-tosyloxazolidin-2-yl)methyl)oxalamide

Specification

• CAS No.: 874806-08-3
• Molecular Formula: C21H25N3O5S
• Molecular Weight: 431.51
• IUPAC Name: N'-[[3-(4-methylphenyl)sulfonyl-1,3-oxazolidin-2-yl]methyl]-N-(2-phenylethyl)oxamide
• Standard InChI: InChI=1S/C21H25N3O5S/c1-16-7-9-18(10-8-16)30(27,28)24-13-14-29-19(24)15-23-21(26)20(25)22-12-11-17-5-3-2-4-6-17/h2-10,19H,11-15H2,1H3,(H,22,25)(H,23,26)
• Standard InChI Key: FWQJKTSPBMKZTA-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCOC2CNC(=O)C(=O)NCCC3=CC=CC=C3

Introduction

N1-phenethyl-N2-((3-tosyloxazolidin-2-yl)methyl)oxalamide is a complex organic compound belonging to the oxalamide class, which are derivatives of oxalic acid and amides. This compound is characterized by its unique chemical structure, featuring a phenethyl group and a tosyl-protected oxazolidine moiety linked to an oxalamide core. Its molecular formula is reported as C16H20N2O4S, although there is a discrepancy in the literature, with some sources suggesting C21H25N3O5S. The molecular weight is approximately 336.4 g/mol or 431.5 g/mol, depending on the source.

Synthesis and Reaction Conditions

The synthesis of N1-phenethyl-N2-((3-tosyloxazolidin-2-yl)methyl)oxalamide involves multiple steps, with reaction conditions such as temperature, solvent choice, and reaction time being critical for optimizing yield and purity. While specific industrial production methods are not extensively documented, scaling up laboratory procedures requires careful optimization to ensure efficiency.

Biological Activities and Potential Applications

This compound is hypothesized to interact with specific molecular targets within biological systems, potentially binding to enzymes or receptors and modulating cellular processes such as signal transduction or metabolic pathways. Ongoing research aims to elucidate these interactions further and clarify its potential therapeutic effects. Its unique structure and potential biological activities make it a valuable tool in medicinal chemistry and drug development.

Research Findings and Future Directions

While detailed analyses have yet to fully characterize its reactivity profile, N1-phenethyl-N2-((3-tosyloxazolidin-2-yl)methyl)oxalamide has several scientific applications due to its complex structure and potential interactions with biological targets. Further research is needed to explore its therapeutic potential and to understand its mechanism of action more thoroughly.

Comparison with Similar Compounds